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Compound of Interest

Compound Name: Strontium fluoride

Cat. No.: B1293750 Get Quote

Essential Safety and Handling Guide for
Strontium Fluoride
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides

immediate, essential safety and logistical information for the handling and disposal of

Strontium Fluoride (SrF₂), a compound used in various scientific applications.

Personal Protective Equipment (PPE)
When working with Strontium Fluoride, particularly in its powder form, adherence to proper

PPE protocols is critical to prevent exposure. The following table summarizes the required

protective equipment.
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Protection Type Equipment Specification Standard/Regulation

Eye/Face Protection

Chemical safety goggles or

glasses with side shields. A

face shield may be necessary

when there is a risk of

splashing or significant dust

generation.

OSHA 29 CFR 1910.133,

European Standard EN166[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and

appropriate protective clothing

to prevent skin exposure.[1][2]

EU Directive 89/686/EEC, EN

374[3]

Respiratory Protection

A NIOSH-approved N95 dust

mask or a higher-level

respirator is required if

ventilation is inadequate or

dust is generated.[4][5] The

use of respirators must comply

with a respiratory protection

program.[2]

OSHA 29 CFR 1910.134,

European Standard EN 149[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[1][2]

Facilities should be equipped with an eyewash station and a safety shower in the immediate

work area.[1][4]

Handling Procedures:

Avoid generating dust.[1][2] Use methods to minimize dust during handling.[4]

Avoid contact with eyes, skin, and clothing.[1]
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

Remove contaminated clothing and wash it before reuse.[1]

Storage Procedures:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible substances such as strong acids and oxidizing agents.[1][2]

Disposal Plan
Strontium Fluoride waste should be handled as hazardous material.

Collect waste material in a suitable, closed container labeled for disposal.[1][7]

Dispose of the waste in accordance with all applicable local, state, and federal regulations.[2]

Do not allow the product to enter drains or be released into the environment.[2]

Emergency and First Aid Procedures
Immediate action is crucial in the event of exposure to Strontium Fluoride.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[8] Seek

immediate medical attention.[2]

Skin Contact

Remove contaminated clothing.[1] Flush skin

with plenty of soap and water for at least 15

minutes.[4] Seek medical attention if irritation

persists.[2]

Inhalation

Move the victim to fresh air immediately.[1] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Strontium Fluoride
from preparation to disposal.
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Preparation
- Review SDS

- Don PPE

Handling
- Use fume hood
- Minimize dust

Storage
- Tightly sealed container
- Cool, dry, ventilated area

Store unused material

Disposal
- Labeled waste container

- Follow regulations

Dispose of waste

Emergency Procedures
- First Aid

- Spill Cleanup

In case of incident

Spill Cleanup
- Wear appropriate PPE
- Sweep up, avoid dust

First Aid
- Eye/Skin: Flush with water

- Inhalation: Fresh air
- Ingestion: Do not induce vomiting

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Strontium Fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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